Cas no 65712-57-4 ( )

• Product name: &nbsp
• CAS No: 65712-57-4
• MF: C₂₃H₂₇NO₃
• MW: 365.46538
• CID: 962386
• PubChem ID: 325922

  Chemical and Physical Properties

Names and Identifiers

• &nbsp
• 2,4-bis(2-methoxyphenyl)-3-methyl-3-azabicyclo[3.3.1]nonan-9-one
• 2,4-bis-(2-methoxy-phenyl)-3-methyl-3-aza-bicyclo[3.3.1]nonan-9-one
• 2,4-Di-(o-methoxyphenyl)-3-N-methyl-azabicyclo< 3.3.1> nonan-9-on
• AC1L6X9V
• NSC295527
• 65712-57-4
• DTXSID40315589
• NSC-295527
• &nbsp;

• Inchi： InChI=1S/C23H27NO3/c1-24-21(15-9-4-6-13-19(15)26-2)17-11-8-12-18(23(17)25)22(24)16-10-5-7-14-20(16)27-3/h4-7,9-10,13-14,17-18,21-22H,8,11-12H2,1-3H3
• InChI Key： GKBHXPGZXYKCQS-UHFFFAOYSA-N
• SMILES： CN1C(C2CCCC(C1C3=CC=CC=C3OC)C2=O)C4=CC=CC=C4OC

Computed Properties

• Exact Mass: 365.19921
• Monoisotopic Mass: 365.19909372g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 482
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.8Ų
• XLogP3: 3.8

Experimental Properties

• PSA: 38.77
• LogP: 4.35490